Cas no 1279049-67-0 ((2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1279049-67-0
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD06659385
• CID: 1032916
• PubChem ID: 2761962
• Update Time: 2025-05-22

(2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride
• trans-4-Benzyl-L-proline hydrochloride
• 1217789-20-2
• 1279049-67-0
• CHEMBL4068036
• H-Pro(4-Bzl)-OH.HCl
• (2S,4R)-4-BENZYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• AS-46724
• DTXSID70375994
• (R)-gamma-Benzyl-L-proline hydrochloride, AldrichCPR
• (R)-gamma-benzyl-L-proline-HCl
• AKOS015949951
• (R)-GAMMA-BENZYL-L-PROLINE HCL
• L-Proline, 4-(phenylmethyl)-, hydrochloride (1:1), (4R)-
• (2S,4R)-4-benzylpyrrolidine-2-carboxylic acid;hydrochloride
• A889124
• BDBM50234289
• (R)-
• A- benzyl-L-proline inverted exclamation mark currencyHCl
• MFCD06659385
• F10154
• rel-(2R,4S)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride
• rel-(2R,4S)-4-Benzylpyrrolidine-2-carboxylicacidhydrochloride
• CS-0316559
• (R)-Gamma-benzyl-l-proline hydrochloride

• MDL： MFCD06659385
• Inchi： 1S/C12H15NO2.ClH/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11+;/m1./s1
• InChI Key： GPWGPOYNAWMDDN-DHXVBOOMSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H](CC2C=CC=CC=2)CN1)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride

(2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 1279049-67-0, commonly referred to as (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzylpyrrolidine framework, combined with the carboxylic acid hydrochloride functional group, makes it a versatile compound with promising bioactivity.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacological properties of this compound. The (2S,4R) configuration plays a critical role in its interaction with biological targets, such as enzymes and receptors. Researchers have demonstrated that this specific stereochemistry enhances the compound's ability to modulate cellular pathways, making it a valuable candidate for therapeutic interventions.

The synthesis of (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride involves a multi-step process that combines principles of asymmetric synthesis and stereochemical control. Key steps include the formation of the pyrrolidine ring and the subsequent introduction of the benzyl group. Advanced techniques such as enantioselective catalysis and stereoselective oxidation have been employed to ensure high yields and purity. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production.

In terms of pharmacological activity, this compound has shown remarkable potential in preclinical studies. It exhibits selective inhibition against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The benzyl substituent contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach intracellular targets. Furthermore, the carboxylic acid hydrochloride group ensures optimal solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies reveal that it interacts with key residues in the active site of target enzymes, providing insights into its mechanism of action. These findings are corroborated by experimental data from in vitro assays, which demonstrate potent inhibitory effects at low concentrations.

The development of (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride has also been driven by its potential as a lead compound for drug discovery programs. Its unique combination of stereochemistry and functional groups makes it an ideal candidate for further optimization. Researchers are exploring strategies to enhance its potency, selectivity, and pharmacokinetic properties through medicinal chemistry approaches.

In conclusion, (2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride represents a promising molecule with significant potential in the field of medicinal chemistry. Its stereochemical integrity, functional group diversity, and promising pharmacological profile make it a valuable asset for drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions for various diseases.